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Get Quote

Tricyclamol Chloride Chemical Identifiers

The table below consolidates key chemical information for Tricyclamol chloride from the search results [1]

[2] [3].

Property Value

CAS Number 3818-88-0 [1] [2] [3]

Molecular Formula C20H32ClNO (as a salt) [1]

Molecular Weight 337.927 - 338.935 g/mol [1] [3]

IUPAC Name 1-cyclohexyl-3-(1-methylpyrrolidin-1-ium-1-yl)-1-phenylpropan-1-ol; chloride [1]

Canonical SMILES C[N+]1(CCCC1)CCC(C2CCCCC2)(C3=CC=CC=C3)O.[Cl-] [1]

Synonyms Elorine chloride, Lergine chloride, Tricoloid chloride [1] [3]

Suggested Pathways for Method Development
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Since specific methods for Tricyclamol chloride are not published, you will likely need to adapt general

analytical principles. Here are logical starting points based on the compound's structure:

Liquid Chromatography (HPLC/UPLC): This would be a primary technique for separation,
identification, and quantification. The method would need to be developed from scratch, optimizing

the column, mobile phase, and detector settings.
Spectroscopic Techniques (UV/Vis): The molecular structure suggests potential for UV-based

detection [4]. Developing a method would involve identifying the compound's maximum absorbance
wavelengths and establishing a calibration curve.

Mass Spectrometry (MS): Coupling LC with MS would provide high specificity and sensitivity, crucial
for confirming identity and detecting impurities in complex biological matrices.

Proposed Workflow for Method Development

The following diagram outlines a general, iterative process you can follow to develop and validate an

analytical method for Tricyclamol chloride.
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Key Development Steps
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To gather the detailed information you need, I suggest the following:
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Search specialized databases: Look in scientific databases like PubMed or Scopus for research

articles on the analysis of tricyclamol chloride or structurally similar compounds.
Consult pharmacopoeias: Check official compendia like the USP or BP, as they may contain

monographs for this drug.
Refine your search strategy: Use specific terms like "Tricyclamol chloride HPLC method

validation," "quantification of Tricyclamol," or "stability-indicating assay for Tricyclamol."

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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